5-Iodo-4-methylpyridin-3-amine

• Molecular Formula: C6H7IN2
• Molecular Weight: 234.04 g/mol
• IUPAC Name: 5-iodo-4-methylpyridin-3-amine
• InChI: InChI=1S/C6H7IN2/c1-4-5(7)2-9-3-6(4)8/h2-3H,8H2,1H3
• InChI Key: CSUHDNQNYVIULC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1N)I

Description

5-Iodo-4-methylpyridin-3-amine is a pyridine derivative characterized by a methyl group at position 4, an iodine atom at position 5, and an amine group at position 3 of the pyridine ring. The iodine substituent introduces steric bulk and electron-withdrawing effects, which can influence reactivity in cross-coupling reactions (e.g., Suzuki or Ullmann couplings) and modulate biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 5-Iodo-4-methylpyridin-3-amine can be compared to related pyridine derivatives, focusing on substituent effects, reactivity, and applications. Below is a detailed analysis:

Table 1: Comparison of 5-Iodo-4-methylpyridin-3-amine with Structurally Analogous Compounds

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
5-Iodo-4-methylpyridin-3-amine	I (5), CH₃ (4), NH₂ (3)	C₆H₇IN₂	248.04	High halogen reactivity for cross-coupling; potential kinase inhibitor scaffold.	-
5-Methoxy-4-methylpyridin-3-amine•HCl	OCH₃ (5), CH₃ (4), NH₂ (3)	C₇H₁₁ClN₂O	186.63	Enhanced solubility due to methoxy group; used in antiviral research.
3,5-Diiodopyridin-2-amine	I (3,5), NH₂ (2)	C₅H₄I₂N₂	361.91	Dual iodine substituents increase steric hindrance; limited in cross-coupling but useful in radiopharmaceuticals.
5-Chloro-3-iodopyridin-2-amine	Cl (5), I (3), NH₂ (2)	C₅H₄ClIN₂	254.46	Mixed halogen effects: Cl enhances electrophilicity, while I enables heavy-atom labeling. Explored in fluorescence probes.
6-Methoxy-5-methylpyridin-3-amine	OCH₃ (6), CH₃ (5), NH₂ (3)	C₇H₁₀N₂O	138.17	Methoxy group at position 6 alters electronic distribution; used in agrochemical intermediates.
3-Iodo-4-methoxypyridine	I (3), OCH₃ (4)	C₆H₆INO	235.02	Lack of amine group reduces nucleophilicity; employed in ligand synthesis for catalysis.

Key Findings from Comparative Analysis

Substituent Position and Reactivity :

• Halogen Position : The iodine at position 5 in 5-Iodo-4-methylpyridin-3-amine offers distinct reactivity compared to 3,5-Diiodopyridin-2-amine (iodines at 3 and 5), where steric hindrance limits coupling efficiency .
• Methyl vs. Methoxy : Replacing iodine with methoxy (as in 5-Methoxy-4-methylpyridin-3-amine•HCl) increases solubility but reduces electrophilicity, shifting applications from catalysis to biologics .

Biological Relevance :

• The methyl group at position 4 in 5-Iodo-4-methylpyridin-3-amine enhances lipophilicity compared to 6-Methoxy-5-methylpyridin-3-amine, which has a methoxy group at position 5. This difference impacts bioavailability in drug design .

Synthetic Utility :

• 5-Iodo-4-methylpyridin-3-amine’s iodine atom is advantageous for metal-catalyzed reactions, whereas 5-Chloro-3-iodopyridin-2-amine’s chlorine substituent allows sequential functionalization in multi-step syntheses .